Cas no 88151-69-3 (Phosphoric acid, 1-cyanocyclododecyl diethyl ester)

• Product name: Phosphoric acid, 1-cyanocyclododecyl diethyl ester
• CAS No: 88151-69-3
• MF: C₁₇H₃₂NO₄P
• MW: 345.414046287537
• CID: 643016
• PubChem ID: 13183055

Phosphoric acid, 1-cyanocyclododecyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 1-cyanocyclododecyl diethyl ester
• (1-cyanocyclododecyl) diethyl phosphate
• DTXSID50525455
• 88151-69-3
• 1-Cyanocyclododecyl diethyl phosphate

• Inchi： InChI=1S/C17H32NO4P/c1-3-20-23(19,21-4-2)22-17(16-18)14-12-10-8-6-5-7-9-11-13-15-17/h3-15H2,1-2H3
• InChI Key： AMKBJFJIKDSGDN-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OCC)OC1(CCCCCCCCCCC1)C#N

Computed Properties

• Exact Mass: 345.20689550g/mol
• Monoisotopic Mass: 345.20689550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 68.6Ų